(1R)-1-(1-methylcyclopropyl)ethan-1-ol
Overview
Description
(1R)-1-(1-methylcyclopropyl)ethan-1-ol is a useful research compound. Its molecular formula is C6H12O and its molecular weight is 100.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R)-1-(1-methylcyclopropyl)ethan-1-ol involves the reduction of a ketone intermediate derived from the starting material cyclopropylacetone.", "Starting Materials": [ "Cyclopropylacetone", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide" ], "Reaction": [ "Cyclopropylacetone is reacted with sodium borohydride in methanol to yield the corresponding alcohol intermediate.", "The alcohol intermediate is then oxidized to the ketone intermediate using hydrochloric acid and sodium chlorate.", "The ketone intermediate is then reduced using sodium borohydride in methanol to yield (1R)-1-(1-methylcyclopropyl)ethan-1-ol.", "The final product is purified using standard techniques such as distillation or chromatography." ] } | |
CAS No. |
1568086-61-2 |
Molecular Formula |
C6H12O |
Molecular Weight |
100.2 |
Purity |
95 |
Origin of Product |
United States |
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